Cas no 2171603-20-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid
• CAS No: 2171603-20-4
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 6410016
• PubChem ID: 165481665
• Update Time: 2025-10-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid
• EN300-1285930
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-dimethyloxolan-3-yl]acetic acid
• 2171603-20-4

• Inchi： 1S/C23H25NO5/c1-14-11-23(12-21(25)26,15(2)29-14)24-22(27)28-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20H,11-13H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： GTCNLZYDUJWGAO-UHFFFAOYSA-N
• SMILES： O1C(C)CC(CC(=O)O)(C1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid (CAS No. 2171603-20-4)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid (CAS No. 2171603-20-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a dimethyloxolan-3-ylacetic acid backbone, makes it invaluable for constructing complex peptides with high precision.

The growing demand for peptide-based therapeutics has significantly increased interest in compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid. Researchers are particularly focused on its role in developing targeted drug delivery systems and bioconjugation strategies. With advancements in AI-driven drug discovery, the compound's applications are expanding, especially in designing peptide inhibitors and biomarkers for diseases such as cancer and metabolic disorders.

One of the key advantages of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid is its compatibility with automated peptide synthesizers, which are widely used in modern laboratories. The Fmoc group provides excellent protection for the amino functionality during synthesis, while the oxolan-3-ylacetic acid moiety offers structural diversity for peptide modifications. This makes the compound a preferred choice for researchers working on custom peptide libraries and high-throughput screening.

In the context of green chemistry, there is increasing emphasis on optimizing the synthesis of Fmoc-protected amino acids to reduce waste and improve yield. 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid is no exception, with recent studies exploring solvent-free reactions and catalytic methods to enhance its production efficiency. These innovations align with the broader pharmaceutical industry's shift toward sustainable manufacturing practices.

The compound's stability and solubility properties are also critical for its applications. 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid exhibits good solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), facilitating its use in peptide coupling reactions. Additionally, its stability under mild acidic conditions allows for efficient Fmoc deprotection without compromising the peptide backbone.

From a commercial perspective, the market for Fmoc-protected amino acid derivatives is projected to grow steadily, driven by the rising demand for therapeutic peptides and diagnostic reagents. Companies specializing in custom peptide synthesis are increasingly sourcing high-purity 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid to meet client needs. Quality control measures, including HPLC purification and mass spectrometry analysis, ensure the compound meets stringent industry standards.

For researchers exploring peptide-drug conjugates, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid offers a versatile scaffold. Its ability to incorporate unnatural amino acids into peptides opens doors for designing novel bioactive molecules. This is particularly relevant in the field of precision medicine, where tailored peptide sequences are used to target specific cellular pathways.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-dimethyloxolan-3-ylacetic acid (CAS No. 2171603-20-4) is a cornerstone in modern peptide chemistry. Its applications span drug development, biomaterials, and chemical biology, making it a compound of significant interest to both academia and industry. As research continues to uncover new possibilities, this molecule will undoubtedly remain at the forefront of innovative therapeutic solutions.